Cas no 1799787-22-6 (dichlororuthenium;2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;tricyclohexylphosphane)

• Product Name: dichlororuthenium;2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;tricyclohexylphosphane
• CAS No: 1799787-22-6
• MF: C₃₂H₅₅Cl₂N₂OPRuS
• MW: 718.806666612625
• CID: 4727688
• PubChem ID: 167994716
• Update Time: 2025-06-13

dichlororuthenium;2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;tricyclohexylphosphane Chemical and Physical Properties

Names and Identifiers

• dichlororuthenium;2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;tricyclohexylphosphane
• 1799787-22-6
• Dichloro[N-[2-(phenylthio-kappaS)ethyl]-[4-morpholineethanamine-kappaNN1,kappaN1](tricyclohexylphosphine)ruthenium(II)

• Inchi： 1S/C18H33P.C14H22N2OS.2ClH.Ru/c1-4-10-16(11-5-1)19(17-12-6-2-7-13-17)18-14-8-3-9-15-18;1-2-4-14(5-3-1)18-13-7-15-6-8-16-9-11-17-12-10-16;;;/h16-18H,1-15H2;1-5,15H,6-13H2;2*1H;/q;;;;+2/p-2
• InChI Key： YHMTZAGKFFQEKX-UHFFFAOYSA-L
• SMILES： [Ru](Cl)Cl.S(C1C=CC=CC=1)CCNCCN1CCOCC1.P(C1CCCCC1)(C1CCCCC1)C1CCCCC1

Computed Properties

• Exact Mass: 718.219318g/mol
• Monoisotopic Mass: 718.219318g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 433
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.8

Additional information on dichlororuthenium;2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine;tricyclohexylphosphane

Professional Introduction to Dichlororuthenium; 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; tricyclohexylphosphane (CAS No. 1799787-22-6)

Dichlororuthenium; 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; tricyclohexylphosphane (CAS No. 1799787-22-6) is a sophisticated organometallic compound that has garnered significant attention in the field of catalysis and pharmaceutical chemistry. This compound, characterized by its unique structural composition, combines the catalytic prowess of ruthenium with the stabilizing effects of tricyclohexylphosphane ligands and the functional versatility of morpholine and phenylsulfanyl groups. Its synthesis and application have been extensively studied, particularly in the development of novel catalysts and intermediates for pharmaceutical synthesis.

The dichlororuthenium core of this compound serves as an excellent precursor for various catalytic applications. Ruthenium complexes are well-known for their ability to facilitate a wide range of chemical transformations, including hydrogenation, coupling reactions, and oxidation processes. The presence of chlorine atoms in the dichlororuthenium moiety allows for further functionalization through ligand exchange reactions, enabling the creation of tailored catalysts with specific reactivity profiles.

The 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine ligand component adds an additional layer of complexity to the compound's reactivity. Morpholine derivatives are known for their ability to stabilize metal centers while also enhancing the selectivity of catalytic processes. The phenylsulfanyl group further contributes to the steric and electronic properties of the ligand, influencing the overall catalytic performance. This combination makes the compound particularly useful in cross-coupling reactions, where precise control over reaction conditions is crucial.

The tricyclohexylphosphane ligand is another critical element in this compound, providing excellent steric hindrance and electronic tuning capabilities. Tricyclohexylphosphane is a popular choice for stabilizing transition metal centers due to its bulky nature, which can prevent unwanted side reactions and improve catalyst turnover. In addition, its electron-donating properties help to modulate the reactivity of the metal center, making it an ideal ligand for various catalytic applications.

Recent research has highlighted the potential of this compound in pharmaceutical synthesis. The unique combination of ligands allows for the development of highly efficient catalysts for the synthesis of complex organic molecules. For instance, studies have demonstrated its utility in the asymmetric hydrogenation of ketones, where it exhibits high enantioselectivity and excellent turnover numbers. This makes it a promising candidate for industrial applications in drug manufacturing.

Moreover, the compound has shown promise in the field of green chemistry. The use of ruthenium-based catalysts is advantageous due to their high efficiency and selectivity, which can lead to reduced waste and energy consumption during chemical processes. The stability and recyclability of dichlororuthenium; 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; tricyclohexylphosphane have been investigated in several studies, revealing its potential as a sustainable alternative to traditional catalysts.

In conclusion, dichlororuthenium; 2-morpholin-4-yl-N-(2-phenylsulfanylethyl)ethanamine; tricyclohexylphosphane (CAS No. 1799787-22-6) is a multifaceted compound with significant potential in catalysis and pharmaceutical chemistry. Its unique structural features and functional groups make it an excellent candidate for various applications, from industrial catalysis to green chemistry initiatives. As research continues to uncover new uses for this compound, its importance in modern chemical synthesis is likely to grow even further.